Cas no 919347-78-7 (3-Bromo-N-(2-methylpropyl)Benzeneethanamine)

• Product Name: 3-Bromo-N-(2-methylpropyl)Benzeneethanamine
• CAS No: 919347-78-7
• MF: C₁₂H₁₈BrN
• MW: 256.182022571564
• CID: 2113544
• Update Time: 2023-08-04

3-Bromo-N-(2-methylpropyl)Benzeneethanamine Chemical and Physical Properties

Names and Identifiers

• 3-bromo-N-(2-methylpropyl)Benzeneethanamine
• 3-Bromo-N-(2-methylpropyl)Benzeneethanamine

• Inchi： 1S/C12H18BrN/c1-10(2)9-14-7-6-11-4-3-5-12(13)8-11/h3-5,8,10,14H,6-7,9H2,1-2H3
• InChI Key： ZXDVYWCFFXIAGV-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)CCNCC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 147
• Topological Polar Surface Area: 12